5-{1-[(4-Isopropylphenyl)sulfonyl]pyrrolidin-2-yl}-3-(4-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 2-(4-methylphenyl)-N-[(4-methylphenyl)methyl]-3-oxo-1H-pyrazolo[4,3-c]quinoline-8-carboxamide
• InChI: InChI=1S/C26H22N4O2/c1-16-3-7-18(8-4-16)14-28-25(31)19-9-12-23-21(13-19)24-22(15-27-23)26(32)30(29-24)20-10-5-17(2)6-11-20/h3-13,15,29H,14H2,1-2H3,(H,28,31)
• InChI Key: MNOQLWSTRWRQAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC3=C4C(=CN=C3C=C2)C(=O)N(N4)C5=CC=C(C=C5)C
• Molecular Formula: C26H22N4O2
• Molecular Weight: 422.5 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases. The compound also contains a 1,2,4-oxadiazole ring, which is a heterocyclic compound.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly from cyclic or acyclic precursors, and the functionalization of preformed pyrrolidine rings. The 1,2,4-oxadiazole ring could be formed in a separate step.

Molecular Structure Analysis

The structure of the compound would be characterized by the presence of the pyrrolidine and 1,2,4-oxadiazole rings. The spatial orientation of substituents and the stereochemistry of the molecule could influence its biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the pyrrolidine ring could contribute to its three-dimensional shape and stereochemistry.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral potential. For instance:

• .
• .

Antitubercular Potential

.

Mechanism of Action

Mode of Action

It is known that the pyrrolidine ring, a key component of this compound, is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization .

Biochemical Pathways

Compounds with a pyrrolidine ring have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The introduction of heteroatomic fragments in these molecules is a common strategy for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .

Result of Action

Compounds with a pyrrolidine ring have been associated with a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It is known that the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .